ethyl 3-[(2E)-2-(3,5-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]-5-methyl-1H-pyrazole-4-carboxylate

• Molecular Formula: C15H18N4O3
• Molecular Weight: 302.33 g/mol
• IUPAC Name: ethyl 3-[(2E)-2-(3,5-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]-5-methyl-1H-pyrazole-4-carboxylate
• InChI: InChI=1S/C15H18N4O3/c1-5-22-15(21)12-10(4)16-18-14(12)19-17-11-7-8(2)6-9(3)13(11)20/h6-7H,5H2,1-4H3,(H2,16,18,19)/b17-11+
• InChI Key: IEBCPFABAZKTLL-GZTJUZNOSA-N
• Isomeric SMILES: CCOC(=O)C1=C(NN=C1N/N=C/2\C=C(C=C(C2=O)C)C)C
• SMILES: CCOC(=O)C1=C(NN=C1NN=C2C=C(C=C(C2=O)C)C)C

Description

Ethyl 3-[(2E)-2-(3,5-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]-5-methyl-1H-pyrazole-4-carboxylate, also known as EDDMP, is a chemical compound that has been the subject of scientific research in recent years. This compound has been synthesized using various methods, and its potential applications in scientific research have been explored.

Mechanism of Action

The mechanism of action of ethyl 3-[(2E)-2-(3,5-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]-5-methyl-1H-pyrazole-4-carboxylate is not fully understood, but studies have suggested that it may inhibit the activity of enzymes involved in cancer cell growth and proliferation. ethyl 3-[(2E)-2-(3,5-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]-5-methyl-1H-pyrazole-4-carboxylate may also interact with metal ions in biological systems, leading to changes in cellular processes.
Biochemical and Physiological Effects
ethyl 3-[(2E)-2-(3,5-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]-5-methyl-1H-pyrazole-4-carboxylate has been shown to have a range of biochemical and physiological effects. In vitro studies have demonstrated that ethyl 3-[(2E)-2-(3,5-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]-5-methyl-1H-pyrazole-4-carboxylate can induce apoptosis, or programmed cell death, in cancer cells. ethyl 3-[(2E)-2-(3,5-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]-5-methyl-1H-pyrazole-4-carboxylate has also been shown to inhibit the growth of cancer cells in vivo. In addition, ethyl 3-[(2E)-2-(3,5-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]-5-methyl-1H-pyrazole-4-carboxylate has been shown to interact with metal ions in biological systems, leading to changes in cellular processes.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 3-[(2E)-2-(3,5-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]-5-methyl-1H-pyrazole-4-carboxylate in lab experiments is its potential as a fluorescent probe for the detection of metal ions in biological systems. ethyl 3-[(2E)-2-(3,5-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]-5-methyl-1H-pyrazole-4-carboxylate is also relatively easy to synthesize, making it a useful tool for researchers. However, one limitation of using ethyl 3-[(2E)-2-(3,5-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]-5-methyl-1H-pyrazole-4-carboxylate in lab experiments is that its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for research on ethyl 3-[(2E)-2-(3,5-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]-5-methyl-1H-pyrazole-4-carboxylate. One area of research is the development of new synthesis methods that can produce ethyl 3-[(2E)-2-(3,5-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]-5-methyl-1H-pyrazole-4-carboxylate with higher purity and yield. Another area of research is the investigation of the mechanism of action of ethyl 3-[(2E)-2-(3,5-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]-5-methyl-1H-pyrazole-4-carboxylate, which could lead to the development of new anti-cancer therapies. Additionally, further studies are needed to explore the potential use of ethyl 3-[(2E)-2-(3,5-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]-5-methyl-1H-pyrazole-4-carboxylate as a fluorescent probe for the detection of metal ions in biological systems.

Synthesis Methods

Ethyl 3-[(2E)-2-(3,5-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]-5-methyl-1H-pyrazole-4-carboxylate has been synthesized using various methods, including the reaction of 5-methyl-1H-pyrazole-4-carboxylic acid with hydrazine hydrate, followed by the reaction of the resulting hydrazide with ethyl 2-cyano-3,3-dimethylacrylate. Another method involves the reaction of 5-methyl-1H-pyrazole-4-carboxylic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with hydrazine hydrate and ethyl acetoacetate. The synthesis of ethyl 3-[(2E)-2-(3,5-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]-5-methyl-1H-pyrazole-4-carboxylate is a complex process that requires careful attention to the reaction conditions and the purity of the starting materials.

Scientific Research Applications

Ethyl 3-[(2E)-2-(3,5-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]-5-methyl-1H-pyrazole-4-carboxylate has been studied for its potential applications in scientific research, particularly in the field of cancer research. Studies have shown that ethyl 3-[(2E)-2-(3,5-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]-5-methyl-1H-pyrazole-4-carboxylate has anti-cancer properties and can inhibit the growth of cancer cells. ethyl 3-[(2E)-2-(3,5-dimethyl-6-oxocyclohexa-2,4-dien-1-ylidene)hydrazinyl]-5-methyl-1H-pyrazole-4-carboxylate has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems.